Cas no 6178-42-3 (4-Hydroxy-3-methoxy-β-nitrostyrene)

4-Hydroxy-3-methoxy-β-nitrostyrene is a nitro-substituted styrene derivative characterized by its hydroxyl and methoxy functional groups at the 4- and 3-positions, respectively. This compound is of interest in organic synthesis due to its reactivity as a Michael acceptor and its potential utility in the preparation of more complex heterocyclic or pharmaceutical intermediates. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups enhances its versatility in nucleophilic addition and condensation reactions. It is commonly employed in studies involving nitroalkene chemistry, offering a stable and well-defined structure for mechanistic investigations. Proper handling is advised due to its potential sensitivity to light and heat.
4-Hydroxy-3-methoxy-β-nitrostyrene structure
6178-42-3 structure
Product Name:4-Hydroxy-3-methoxy-β-nitrostyrene
CAS No:6178-42-3
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00024827
CID:528085
PubChem ID:24862279
Update Time:2025-06-09

4-Hydroxy-3-methoxy-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-4-(2-nitrovinyl)phenol
    • 1-(4-Hydroxy-3-Methoxyphenyl)-2-Nitroethene
    • 4-Hydroxy-3-methoxy-β-nitrostyrene
    • Phenol,2-methoxy-4-(2-nitroethenyl)-
    • 1-(3-methoxy-4-hydroxyphenyl)-2-nitroethylene
    • 12-Nitro-4-oxy-3-methoxy-1-vinyl-benzol
    • 2-METHOXY-4-((E)-2-NITRO-VINYL)-PHENOL
    • 4-HYDROXY-3-METHOXYNITROSTYRENE
    • AURORA 3504
    • TRANS-2-METHOXY-4-(2-NITROVINYL)PHENOL
    • trans-4-Hydroxy-3-Methoxy-β-nitrostyrene
    • vanillalnitromethane
    • Vanillylidennitromethan
    • CHEMBL309016
    • SMR000156299
    • (E)-2-methoxy-4-(2-nitrovinyl)phenol
    • 4-{2-nitrovinyl}-2-methoxyphenol
    • HMS2222N13
    • 2-methoxy-4-[(E)-2-nitrovinyl]phenol
    • Phenol, 4-[2-nitroethenyl]-6-methoxy-
    • AKOS015964483
    • J-509798
    • InChI=1/C9H9NO4/c1-14-9-6-7(2-3-8(9)11)4-5-10(12)13/h2-6,11H,1H3/b5-4
    • Ethylene, 1-nitro-2-[4-hydroxy-3-methoxyphenyl]-
    • 2-Methoxy-4-(2-nitro-vinyl)-phenol
    • CS-W015727
    • 2-Methoxy-4-[(E)-2-nitroethenyl]phenol #
    • trans-4-Hydroxy-3-methoxy-beta-nitrostyrene, 98%
    • MLS000574924
    • DTXSID601031525
    • 4-Hydroxy-3-methoxy-.beta.-nitrostyrene
    • AF-467/00017042
    • 22568-51-0
    • 2-Methoxy-4-[(E)-2-nitroethenyl]phenol
    • cid_638439
    • SCHEMBL4359595
    • EN300-1858549
    • 2-methoxy-4-(2-nitrovi-nyl)phenol
    • PS-4474
    • trans-4-Hydroxy-3-methoxy-beta-nitrostyrene
    • 2-METHOXY-4-[(1E)-2-NITROETHENYL]PHENOL
    • PD169671
    • 2-Methoxy-4-(trans-2-nitro-vinyl)-phenol
    • 4-Hydroxy-3-methoxy-beta-nitrostyrene
    • 2-methoxy-4-[(E)-2-nitro-vinyl]-phenol
    • BDBM50007082
    • phenol, 2-methoxy-4-[(E)-2-nitroethenyl]-
    • A833414
    • 6178-42-3
    • NSC210766
    • 2-methoxy-4-(2-nitroethenyl)phenol
    • trans-4-Hydroxy-3-methoxy- beta -nitrostyrene
    • MFCD00024827
    • XVXCSPJSXIUNQJ-SNAWJCMRSA-N
    • NSC-210766
    • AKOS001597489
    • AE-848/30726014
    • MDL: MFCD00024827
    • Inchi: 1S/C9H9NO4/c1-14-9-6-7(2-3-8(9)11)4-5-10(12)13/h2-6,11H,1H3/b5-4+
    • InChI Key: XVXCSPJSXIUNQJ-SNAWJCMRSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C/[N+](=O)[O-])=C1)O

Computed Properties

  • Exact Mass: 195.05300
  • Monoisotopic Mass: 195.053158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.308
  • Melting Point: 168-170 °C (lit.)
  • Boiling Point: 347°C at 760 mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.615
  • PSA: 75.28000
  • LogP: 2.17140
  • Solubility: Not determined

4-Hydroxy-3-methoxy-β-nitrostyrene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Storage Condition:Room temperature
  • Risk Phrases:R36/37/38

4-Hydroxy-3-methoxy-β-nitrostyrene Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-Hydroxy-3-methoxy-β-nitrostyrene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6178-42-3)4-Hydroxy-3-methoxy-β-nitrostyrene
Order Number:A833414
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:33
Price ($):433.0/162.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:6178-42-3)2-甲氧基-4-(2-硝基乙烯)酚
Order Number:LE1690431
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6178-42-3)4-Hydroxy-3-methoxy-β-nitrostyrene
A833414
Purity:99%/99%
Quantity:25g/5g
Price ($):433.0/162.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6178-42-3)2-甲氧基-4-(2-硝基乙烯)酚
LE1690431
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email